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Compound of Interest

Compound Name: SDZ 220-040

Cat. No.: B067422 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with SDZ 220-040. The following

procedural guidance is designed to ensure a safe laboratory environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of SDZ 220-040 is provided below.

Property Value Source(s)

Chemical Name

(S)-α-Amino-2',4'-dichloro-4-

hydroxy-5-(phosphonomethyl)-

[1,1'-biphenyl]-3-propanoic

acid

[1]

CAS Number 174575-40-7 [1]

Molecular Formula C16H16Cl2NO6P [1][2]

Molecular Weight 420.19 g/mol [1]

Form Solid [1]

Boiling Point 653.5±65.0 °C (Predicted) [3]

Density 1.612±0.06 g/cm3 (Predicted) [3]

Storage Temperature Room Temperature [1]
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Personal Protective Equipment (PPE) and Handling
Adherence to proper personal protective equipment protocols is mandatory to minimize

exposure and ensure personal safety.

Engineering Controls:

Fume Hood: All work with SDZ 220-040 should be conducted in a chemical fume hood with

an independent air supply system.[1]

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Eye Protection Safety goggles
To prevent contact with eyes.

[1]

Hand Protection
Appropriate chemical-resistant

gloves

To prevent skin contact. The

exact type of glove is not

specified, but nitrile gloves are

a common choice for handling

chemicals in a laboratory

setting.[1]

Body Protection Protective clothing To prevent contact with skin.[1]

General Hygiene Practices:

Avoid inhalation of dust.[1]

Prevent contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid prolonged or repeated exposure.[1]

Operational Workflow for Handling SDZ 220-040
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Safe Handling Workflow for SDZ 220-040

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Weigh SDZ 220-040 in Fume Hood

Perform Experimental Procedures

Decontaminate Work Surfaces

Dispose of Waste in Labeled Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of SDZ 220-040.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b067422?utm_src=pdf-body-img
https://www.benchchem.com/product/b067422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

First-Aid Measures:

Exposure Route First-Aid Procedure

Skin Contact

Wash the affected area with copious amounts of

water for at least 15 minutes. Remove and wash

contaminated clothing and shoes before reuse.

[1]

Eye Contact
Flush eyes with copious amounts of water for at

least 15 minutes.[1]

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing ceases, provide artificial

respiration.[1]

Ingestion

Rinse the mouth with water. Contact a local

poison control center and seek immediate

medical attention.[1]

Spill Response: In the event of a spill, follow these steps:

Evacuate the immediate area.

Wear appropriate personal protective equipment.[1]

Cover the spill with a suitable absorbent material.[1]

Using non-sparking tools, carefully sweep the material into an appropriate container.[1]

Decontaminate the spill site with a 10% caustic solution.[1]

Ventilate the area until the disposal is complete.[1]
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Spill Response Workflow

Spill Response Plan for SDZ 220-040

Containment

Cleanup

Finalization

Evacuate Area

Don PPE

Cover Spill with Absorbent Material

Collect Material with Non-Sparking Tools

Place in Labeled Waste Container

Decontaminate Spill Area with 10% Caustic Solution

Ventilate Area

Dispose of Waste According to Regulations
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Caption: A procedural diagram for responding to a spill of SDZ 220-040.

Disposal Plan
Proper disposal of SDZ 220-040 is essential to prevent environmental contamination.

Waste Container: Place all waste material in a designated and appropriately labeled

container.

Regulatory Compliance: Due to the variability of local, state, and federal environmental

regulations, it is recommended to contact your institution's health and safety department or a

local health services department for specific guidance on the proper disposal of this product.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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